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Cat. No.: B045077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Amino-3-iodophenol, with the Chemical Abstracts Service (CAS) number 443921-86-6, is a

halogenated aromatic compound belonging to the aminophenol family. This document provides

a comprehensive technical overview of its known physicochemical properties and safety

information. Despite a thorough review of scientific literature and patent databases, specific

experimental protocols for its synthesis, detailed analytical methodologies, and in-depth

biological activity studies, including its effects on signaling pathways, are not extensively

documented in publicly accessible resources. This guide, therefore, summarizes the available

data and presents generalized experimental approaches for related compounds to serve as a

foundational resource for researchers.

Chemical and Physical Properties
2-Amino-3-iodophenol is a solid organic compound with a molecular formula of C₆H₆INO and

a molecular weight of 235.02 g/mol .[1][2][3] Its structure consists of a phenol ring substituted

with an amino group and an iodine atom at positions 2 and 3, respectively. The available

physicochemical data, largely derived from chemical supplier databases, are summarized in

Table 1.

Table 1: Physicochemical Properties of 2-Amino-3-iodophenol
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Property Value Source(s)

CAS Number 443921-86-6 [1][2][3][4][5]

Molecular Formula C₆H₆INO [1][2][3][5]

Molecular Weight 235.02 g/mol [1][2][3]

Physical Form Solid [6]

Melting Point 137 °C (Explosive) [1]

Boiling Point 312.6 ± 37.0 °C at 760 mmHg [5]

Density 2.1 ± 0.1 g/cm³ [5]

Flash Point 142.8 ± 26.5 °C [5]

Refractive Index 1.740 [5]

InChI Key
VMFLCURUMAEIAO-

UHFFFAOYSA-N
[1][6][5]

SMILES Nc1c(I)cccc1O [1]

Purity Typically ≥98% [6]

Storage Temperature
Ambient, 2-8°C, Keep in dark

place, inert atmosphere
[6][4]

Safety and Handling
2-Amino-3-iodophenol is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is associated with

the following hazard statements:

H301: Toxic if swallowed.[6]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]
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The corresponding pictograms are the skull and crossbones and the exclamation mark

(GHS06, GHS07).[6] Precautionary statements advise on safe handling, storage, and disposal.

[5] It is also noted to be light-sensitive and should be kept cold and stored under an inert

atmosphere like argon.[1][4]

Synthesis and Experimental Protocols
Detailed and validated experimental protocols for the specific synthesis of 2-Amino-3-
iodophenol are not readily available in the reviewed scientific literature. However, general

synthetic strategies for substituted aminophenols and the iodination of aromatic compounds

can provide a basis for a potential synthetic route.

A plausible, though unverified, synthetic pathway could involve the selective iodination of 2-

aminophenol or the reduction of 3-iodo-2-nitrophenol. The workflow for such a hypothetical

synthesis is depicted below.
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Hypothetical Synthesis Workflow

Starting Material
(e.g., 2-Aminophenol)

Iodination Reaction
(e.g., I2, KI, oxidant)

Step 1
Reaction Work-up

(Quenching, Extraction)

Step 2 Purification
(e.g., Column Chromatography,

Recrystallization)

Step 3
2-Amino-3-iodophenol

Step 4
Characterization
(NMR, MS, IR)

Step 5

General Biological Activity Screening Workflow

2-Amino-3-iodophenol

In Vitro Assays
(e.g., Antimicrobial, Antioxidant, Cytotoxicity)

Hit Identification & Prioritization

Mechanism of Action Studies
(e.g., Enzyme inhibition, Receptor binding)

In Vivo Models
(e.g., Animal studies for efficacy and toxicity)

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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